Cas no 2310158-77-9 (3-(3-chlorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one)

• Product Name: 3-(3-chlorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one
• CAS No: 2310158-77-9
• MF: C₁₈H₂₅ClN₂OS
• MW: 352.921902418137
• CID: 5338706
• Update Time: 2025-05-20

3-(3-chlorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)propan-1-one
• 3-(3-chlorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one

• Inchi： 1S/C18H25ClN2OS/c19-16-4-1-3-15(13-16)5-6-18(22)21-9-2-8-20(10-11-21)17-7-12-23-14-17/h1,3-4,13,17H,2,5-12,14H2
• InChI Key： GEESKKQGTBUXFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(N1CCCN(CC1)C1CSCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 3.3
• Topological Polar Surface Area: 48.8

Additional information on 3-(3-chlorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one

3-(3-Chlorophenyl)-1-[4-(Thiolan-3-yl)-1,4-Diazepan-1-yl]Propan-1-one: A Comprehensive Overview

3-(3-Chlorophenyl)-1-[4-(Thiolan-3-yl)-1,4-Diazepan-1-yl]Propan-1-one, identified by the CAS number 2310158-77-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of diazepines, which are known for their structural versatility and pharmacological activity. The molecule incorporates a thiolane ring, a 3-chlorophenyl group, and a propanone moiety, making it a unique candidate for various applications in drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiolane ring. This is followed by the introduction of the 3-chlorophenyl group and the diazepine core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and improving the yield. The use of microwave-assisted synthesis has also been reported, which significantly accelerates the reaction process while maintaining high purity levels.

One of the most promising aspects of this compound is its potential as a modulator of ion channels. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases, including epilepsy, pain disorders, and cardiovascular conditions. Preclinical studies have demonstrated that 3-(3-Chlorophenyl)-1-[4-(Thiolan-3-yl)-1,4-Diazepan-1-yl]Propan-1-one exhibits potent activity against voltage-gated sodium channels, which are key targets for anti-seizure and pain-relieving medications.

In addition to its ion channel modulating properties, this compound has shown remarkable selectivity towards certain subtypes of receptors. For instance, it demonstrates high affinity for GABAA receptors, which are central to neurotransmission and are often targeted in anxiolytic and sedative drugs. Recent research has also highlighted its ability to act as an antagonist at certain nicotinic acetylcholine receptors, suggesting its potential role in treating neurodegenerative diseases such as Alzheimer's.

The pharmacokinetic profile of this compound is another area of intense research interest. Studies conducted in preclinical models have revealed favorable bioavailability and a relatively long half-life, which are desirable traits for oral medications. Furthermore, the compound has shown minimal off-target effects in toxicity assays, indicating a favorable safety profile.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of this compound with various drug targets with unprecedented accuracy. Molecular docking studies have provided insights into its interaction with key residues on target proteins, paving the way for rational drug design strategies. These studies have also revealed potential for optimization through structural modifications to enhance potency and selectivity.

The application of artificial intelligence (AI) in drug discovery has further accelerated research on this compound. Machine learning algorithms have been employed to predict its pharmacokinetic properties and toxicity profiles based on its chemical structure. These predictions have been validated through experimental studies, demonstrating the reliability of AI-driven approaches in modern drug development.

In conclusion, 3-(3-Chlorophenyl)-1-[4-(Thiolan-3-yl)-1,4-Diazepan-1-yl]Propan-1-one represents a promising lead compound with diverse therapeutic applications. Its unique structure, coupled with advancements in synthetic methods and computational tools, positions it as a valuable asset in the pipeline for novel therapeutics. Continued research into its mechanism of action and optimization strategies will undoubtedly unlock its full potential in addressing unmet medical needs.